Barium digallium tetrasulphide

• CAS No.: 12589-46-7
• Molecular Formula: BaGa2S4
• Molecular Weight: 405.013
• IUPAC Name: digallium;barium(2+);tetrasulfide
• InChI: InChI=1S/Ba.2Ga.4S/q+2;2*+3;4*-2
• InChI Key: AZRBLZPWADUAFQ-UHFFFAOYSA-N
• SMILES: [S-2].[S-2].[S-2].[S-2].[Ga+3].[Ga+3].[Ba+2]

Description

Barium digallium tetrasulphide (CAS RN: 12589-46-7) is an inorganic compound composed of barium (Ba), gallium (Ga), and sulfur (S) in a tetrasulphide (S₄) configuration. Registered on May 31, 2018, its structural and functional properties remain understudied compared to other metal polysulphides . The compound likely adopts a crystalline lattice structure, analogous to barium polysulphides (e.g., BaS₂, BaS₃, BaS₄), which exhibit variable thermal stability and reactivity . This compound’s inclusion of gallium introduces unique electronic and redox properties, distinguishing it from simpler barium-sulfur systems.

Comparison with Similar Compounds

Inorganic Metal Tetrasulphides

• Barium Tetrasulphide (BaS₄): Barium polysulphides, including BaS₄, are thermally unstable. For example, BaS₂ and BaS₃ melt at 925°C and 554°C, respectively, while BaS₄ forms monohydrate crystals (BaS₄·H₂O) in high-concentration solutions . In contrast, barium digallium tetrasulphide’s thermal behavior is uncharacterized but may differ due to gallium’s influence on lattice stability.

• Calcium Digallium Tetrasulphide (CAS RN: 22421-71-2):
  This calcium analog substitutes barium with calcium, altering cation size and polarizability. Calcium’s smaller ionic radius (1.00 Å vs. barium’s 1.35 Å) likely reduces lattice stability and solubility compared to the barium counterpart .

Organometallic and Organic Tetrasulphides

• Its ethoxy groups bind to silica, while sulfur bridges enhance vulcanization . Unlike this compound, TESPT’s organic-inorganic hybrid structure enables applications in polymer science rather than inorganic catalysis.
• Diallyl Tetrasulphide (C₆H₁₀S₄): Found in garlic extracts, this organic tetrasulphide exhibits biological activity, such as antioxidant properties. Its linear S₄ chain contrasts with the inorganic framework of this compound, highlighting divergent applications (e.g., biomedical vs. materials science) .

Functional and Redox Properties

• Redox Activity: Tetrasulphide bonds in mesoporous organosilica nanoparticles deplete intracellular glutathione (GSH), enhancing DNA transfection efficiency .

Data Tables

Table 1: Structural and Functional Comparison

Compound	Chemical Formula	CAS RN	Structure Type	Key Applications
This compound	BaGa₂S₄	12589-46-7	Inorganic crystalline	Understudied (potential catalysis)
Calcium digallium tetrasulphide	CaGa₂S₄	22421-71-2	Inorganic crystalline	Unreported
Barium tetrasulphide	BaS₄	N/A	Inorganic hydrate	Thermal studies
TESPT	C₁₈H₄₂O₆S₄Si₂	N/A	Organometallic	Rubber vulcanization
Diallyl tetrasulphide	C₆H₁₀S₄	N/A	Organic linear	Biomedical applications

Table 2: Thermal Stability of Barium Polysulphides

Compound	Melting Point (°C)	Stability Notes
BaS₂	925	Highly unstable at melting
BaS₃	554	Decomposes rapidly
BaS₄·H₂O	N/A	Crystalline (solution-derived)

Q & A

Q. How can the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) be applied to design studies on this compound?

• Methodological Answer:
• Feasible : Pilot experiments to assess synthesis scalability and instrumentation access.
• Novel : Target understudied properties (e.g., topological insulator behavior) via symmetry analysis.
• Relevant : Align with materials science priorities (e.g., energy storage, quantum computing).
  Reference frameworks like PICO for hypothesis refinement .